(4-Chloropyridin-3-yl)methyl 2-(methylsulfanyl)pyridine-4-carboxylate
Overview
Description
Synthesis Analysis
- Naproxen Acylchloride Synthesis : Naproxen acylchloride is synthesized according to literature methods . This step provides the acylating agent necessary for subsequent reactions.
- Reaction with 2-Chloro-3-pyridinylmethanol : (2-Chloro-3-pyridinyl)methanol reacts with naproxen acylchloride in dry tetrahydrofuran (THF) and triethylamine (Et~3~N) at low temperatures . The resulting product is our target compound.
Molecular Structure Analysis
The compound contains various functional groups, including chloropyridine, methylsulfanyl, and carboxylate moieties. For detailed atomic coordinates and displacement parameters, refer to Table 2 in the supplementary materials .
properties
IUPAC Name |
(4-chloropyridin-3-yl)methyl 2-methylsulfanylpyridine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O2S/c1-19-12-6-9(2-5-16-12)13(17)18-8-10-7-15-4-3-11(10)14/h2-7H,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DAMKRZSWJNYVFN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=CC(=C1)C(=O)OCC2=C(C=CN=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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